Cas no 917397-88-7 (2,2-difluoro-1-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethan-1-ol)

• Product Name: 2,2-difluoro-1-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethan-1-ol
• CAS No: 917397-88-7
• MF: C₁₄H₁₉BF₂O₃
• MW: 284.106671571732
• CID: 5809539
• PubChem ID: 69072119
• Update Time: 2023-11-28

2,2-difluoro-1-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanol
• α-(Difluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenemeth...
• Benzenemethanol, α-(difluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2,2-difluoro-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanol
• 917397-88-7
• 2,2-Difluoro-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-ol
• EN300-1930135
• SCHEMBL4508180
• 2,2-difluoro-1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-ol
• 2,2-difluoro-1-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethan-1-ol

• Inchi： 1S/C14H19BF2O3/c1-13(2)14(3,4)20-15(19-13)10-7-5-9(6-8-10)11(18)12(16)17/h5-8,11-12,18H,1-4H3
• InChI Key： DKCSLSFKQFKAMW-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=C(B2OC(C)(C)C(C)(C)O2)C=C1)C(F)F

Computed Properties

• Exact Mass: 284.1395310g/mol
• Monoisotopic Mass: 284.1395310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 380.3±42.0 °C(Predicted)
• pka: 12.12±0.20(Predicted)